6-Phenoxypyridin-3-amine;hydrochloride

• IUPAC Name: 6-phenoxypyridin-3-amine;hydrochloride
• InChI: InChI=1S/C11H10N2O.ClH/c12-9-6-7-11(13-8-9)14-10-4-2-1-3-5-10;/h1-8H,12H2;1H
• InChI Key: LJUZHCOPIHQIEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=NC=C(C=C2)N.Cl
• Molecular Formula: C11H11ClN2O
• Molecular Weight: 222.67 g/mol
• CAS No.: 1181458-67-2

Description

6-Phenoxypyridin-3-amine hydrochloride is a pyridine derivative with the molecular formula C₁₁H₁₁ClN₂O (base: C₁₁H₁₀N₂O, MW 186.2; hydrochloride salt adds HCl). Its SMILES notation is Nc1ccc(Oc2ccccc2)nc1, and it features a phenoxy substituent at the 6-position and an amine group at the 3-position of the pyridine ring . The compound is supplied as a pure solid (>95% HPLC purity) and stored at +4°C .

Comparison with Similar Compounds

Table 1: Structural and Analytical Data of 6-Phenoxypyridin-3-amine Hydrochloride and Analogs

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Data	References
6-Phenoxypyridin-3-amine hydrochloride	6-phenoxy, 3-amine	C₁₁H₁₁ClN₂O	186.2 (base)	Purity >95% (HPLC); Collision Cross Section (CCS) predicted for [M+H]+: 193.1 Ų
2-Chloro-6-methoxypyridin-3-amine	2-chloro, 6-methoxy, 3-amine	C₆H₇ClN₂O	158.6	EINECS 251-989-2; used in synthesis of agrochemicals and pharmaceuticals
6-(Difluoromethyl)pyridin-3-amine HCl	6-difluoromethyl, 3-amine	C₆H₇ClF₂N₂	180.6	Purity 95%; potential CNS drug candidate (structural analogs show bioactivity)
2-Phenylpyridin-3-amine hydrochloride	2-phenyl, 3-amine	C₁₁H₁₁ClN₂	206.7	CAS 219121-62-7; explored in ligand design for kinase inhibitors
6-Methoxy-5-methylpyridin-3-amine diHCl	6-methoxy, 5-methyl, 3-amine	C₇H₁₂Cl₂N₂O	217.1	Used in synthesis of antiviral agents; dihydrochloride salt enhances solubility

Key Findings from Analogs

Electron-Withdrawing Groups (Cl, CF₃): Chloro and trifluoromethoxy substituents (e.g., 2-Chloro-6-methoxypyridin-3-amine , 6-(Trifluoromethoxy)pyridin-2-amine diHCl ) increase metabolic stability but reduce aqueous solubility. 6-(Difluoromethyl)pyridin-3-amine HCl exhibits enhanced lipophilicity (logP ~1.8 predicted), suggesting improved blood-brain barrier penetration compared to 6-phenoxypyridin-3-amine.

Phenoxy vs.

Salt Form and Solubility: Dihydrochloride salts (e.g., 6-Methoxy-5-methylpyridin-3-amine diHCl ) show higher aqueous solubility (>50 mg/mL) than mono-hydrochlorides like 6-phenoxypyridin-3-amine, whose solubility remains uncharacterized.

Synthetic Pathways: Many analogs (e.g., piperidinyl-pyridines ) are synthesized via Buchwald-Hartwig amination or Suzuki coupling, similar to methods implied for 6-phenoxypyridin-3-amine .

Limitations in Comparative Data

• No dissolution kinetics, bioavailability, or toxicity data exist for 6-phenoxypyridin-3-amine hydrochloride, unlike well-studied drugs like famotidine HCl (dissolution kinetics in ) or amitriptyline HCl (HPLC validation in ).
• Collision Cross Section (CCS) predictions for 6-phenoxypyridin-3-amine provide preliminary insights into its gas-phase behavior but lack experimental validation.